Cas no 184759-58-8 ((S)-4-MERCAPTO-2-PYRROLIDINONE)

• Product Name: (S)-4-MERCAPTO-2-PYRROLIDINONE
• CAS No: 184759-58-8
• MF: C₄H₇NOS
• MW: 117.169479608536
• CID: 137526
• PubChem ID: 10486830
• Update Time: 2025-04-19

(S)-4-MERCAPTO-2-PYRROLIDINONE Chemical and Physical Properties

Names and Identifiers

• (S)-4-MERCAPTO-2-PYRROLIDINONE
• 2-PYRROLIDINONE, 4-MERCAPTO-, (S)
• 2-Pyrrolidinone,4-mercapto-,(S)-(9CI)
• US8OK8YDO9
• 4-Mercapto-2-pyrrolidinone, (4S)-
• (S)-4-mercaptopyrrolidin-2-one
• DTXSID70440611
• AKOS017344729
• 2-Pyrrolidinone, 4-mercapto-, (S)-
• SCHEMBL4927778
• 184759-58-8
• (4S)-4-sulfanylpyrrolidin-2-one
• UNII-US8OK8YDO9

• Inchi： 1S/C4H7NOS/c6-4-1-3(7)2-5-4/h3,7H,1-2H2,(H,5,6)/t3-/m0/s1
• InChI Key： RADPGJBZLCMARV-VKHMYHEASA-N
• SMILES： S[C@H]1CC(NC1)=O

Computed Properties

• Exact Mass: 117.02491
• Monoisotopic Mass: 117.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• PSA: 29.1